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Cat. No.: B15578887
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For researchers, scientists, and drug development professionals utilizing DPM-1001, a potent,
orally bioavailable, non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B),
adherence to proper disposal protocols is crucial for maintaining laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe handling and disposal
of DPM-1001.

While the Safety Data Sheet (SDS) for DPM-1001 trihydrochloride classifies it as not a
hazardous substance or mixture, it is imperative to treat all laboratory chemicals with caution
and to follow established institutional and regulatory guidelines for waste disposal.[1] The
following procedures are based on general best practices for laboratory chemical waste
management and should be adapted to comply with your institution's specific Environmental
Health and Safety (EHS) protocols.

Immediate Safety and Handling

Before handling DPM-1001, it is essential to be familiar with its properties. DPM-1001 is also
known to be a specific copper chelator.[2][3] While the immediate health hazards are low
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according to the available SDS, proper personal protective equipment (PPE) should always be

worn.
Recommended Personal Protective Equipment (PPE):

e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat to protect clothing.

In the event of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Get medical attention if symptoms occur.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Disposal Procedures

The disposal of DPM-1001, as with any laboratory chemical, should be approached
systematically. The following step-by-step process is a general guideline. Always consult and
follow your institution's specific EHS procedures.

o Waste Identification and Segregation:

o All DPM-1001 waste, including pure compound, solutions, and contaminated materials
(e.q., pipette tips, gloves), should be collected in a designated, properly labeled waste
container.
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o Do not mix DPM-1001 waste with other chemical waste streams unless explicitly permitted
by your EHS department.

o Container Labeling:

o The waste container must be clearly labeled with the words "Hazardous Waste" (or as
required by your institution), the full chemical name "DPM-1001," and a description of the
contents (e.g., "DPM-1001 in DMSO," "Contaminated gloves with DPM-1001").

o Include the accumulation start date on the label.
e Storage:

o Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.

o The container must be kept closed at all times, except when adding waste.
o Ensure the storage area is secure and away from incompatible materials.
o Waste Pickup and Disposal:

o Once the container is full or has reached the allowable accumulation time limit set by your
institution, arrange for a pickup by your EHS department.

o Do not dispose of DPM-1001 down the drain or in the regular trash.[4][5] The
environmental impact of DPM-1001, particularly due to its copper-chelating properties, is
not fully understood, and sewer disposal is generally prohibited for laboratory chemicals.

[5]

Quantitative Data Summary
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Property Value Source

Chemical Formula C35H57N303 MedKoo Biosciences
Molecular Weight 567.86 g/mol MedKoo Biosciences

IC50 for PTP1B 100 nM TargetMol, MedchemExpress
CAS Number 1471172-27-6 MedKoo Biosciences

DPM-1001 Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of DPM-
1001 waste.
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Caption: DPM-1001 Disposal Workflow

By adhering to these procedures and consulting with your institution's safety professionals, you
can ensure the safe and responsible disposal of DPM-1001, fostering a secure laboratory
environment and minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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